Cas no 1838674-98-8 (3,8-Dibromopyrido[2,3-b]pyrazine)

• Product Name: 3,8-Dibromopyrido[2,3-b]pyrazine
• CAS No: 1838674-98-8
• MF: C₇H₃Br₂N₃
• MW: 288.926819086075
• MDL: MFCD32876877
• CID: 4743608
• Update Time: 2025-10-29

3,8-Dibromopyrido[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3,8-Dibromopyrido[2,3-b]pyrazine

• MDL： MFCD32876877
• Inchi： 1S/C7H3Br2N3/c8-4-1-2-10-7-6(4)11-3-5(9)12-7/h1-3H
• InChI Key： RCGACYBJLMYSSF-UHFFFAOYSA-N
• SMILES： BrC1=CC=NC2C1=NC=C(N=2)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Topological Polar Surface Area: 38.7

Additional information on 3,8-Dibromopyrido[2,3-b]pyrazine

Introduction to 3,8-Dibromopyrido[2,3-b]pyrazine (CAS No. 1838674-98-8)

3,8-Dibromopyrido[2,3-b]pyrazine, identified by the chemical abstracts service number CAS No. 1838674-98-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrido[2,3-b]pyrazine scaffold, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of bromine atoms at the 3 and 8 positions introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The pyrido[2,3-b]pyrazine core is a fused bicyclic system consisting of a pyridine ring and a pyrazine ring. This particular arrangement allows for diverse interactions with biological targets, including enzymes and receptors. The bromination at the 3 and 8 positions enhances the reactivity of the molecule, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are widely employed in the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, 3,8-Dibromopyrido[2,3-b]pyrazine has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features make it a promising candidate for targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The brominated pyrido[2,3-b]pyrazine derivatives have shown potential in modulating key signaling pathways involved in these conditions.

One of the most compelling aspects of 3,8-Dibromopyrido[2,3-b]pyrazine is its role in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating inhibitors targeting protein-protein interactions (PPIs) that play critical roles in disease pathogenesis. By leveraging the bromine atoms for further derivatization, researchers have been able to develop molecules with high selectivity and potency. These derivatives exhibit inhibitory activity against enzymes such as kinases and phosphatases, which are often dysregulated in diseases like cancer.

The pharmacological evaluation of 3,8-Dibromopyrido[2,3-b]pyrazine derivatives has revealed several interesting findings. Notably, some of these compounds have demonstrated preclinical efficacy in models of tumor growth and metastasis. The mechanism of action often involves interference with key signaling cascades that drive cell proliferation and survival. Additionally, these derivatives have shown promise in reducing inflammation by modulating cytokine production and immune cell function.

The synthetic accessibility of CAS No. 1838674-98-8 is another factor that contributes to its popularity in medicinal chemistry research. The straightforward synthesis of this compound allows for rapid exploration of structural variations and optimization campaigns. This flexibility has enabled the generation of a large library of derivatives for high-throughput screening (HTS) and virtual ligand docking studies.

Recent advances in computational chemistry have further enhanced the utility of 3,8-Dibromopyrido[2,3-b]pyrazine as a drug discovery tool. Molecular modeling techniques have been employed to predict binding modes and affinity profiles of potential drug candidates derived from this scaffold. These computational approaches have accelerated the identification of lead compounds with favorable pharmacokinetic properties.

The biocidal activity of certain CAS No. 1838674-98-8 derivatives has also been explored recently. Studies have shown that these compounds can exhibit potent antimicrobial effects against Gram-positive and Gram-negative bacteria as well as fungi. This activity is attributed to their ability to disrupt essential cellular processes such as DNA replication and membrane integrity. Such findings open up new avenues for developing novel antimicrobial agents to combat drug-resistant pathogens.

In conclusion,3,8-Dibromopyrido[2,3-b]pyrazine (CAS No. 1838674-98-8) represents a versatile scaffold with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable building block for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and derivatives of this compound, reinforcing its importance in modern drug discovery efforts.